![molecular formula C20H25N3O B2758438 3-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-3,4-dihydropyrimidin-4-one CAS No. 2189434-48-6](/img/structure/B2758438.png)
3-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-3,4-dihydropyrimidin-4-one
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Overview
Description
Scientific Research Applications
Piperidine Derivatives in Scientific Research
Piperidine is a basic chemical structure found in many pharmaceutical drugs and has been extensively researched for its versatility in drug development. It is a six-membered heterocyclic ring containing one nitrogen atom, making it a frequent scaffold in medicinal chemistry. Piperidine derivatives have been explored for their potential therapeutic properties across a broad range of biological targets.
For instance, piperidine-based compounds have been evaluated for their repellent efficacy against certain species of mosquitoes and black flies. One study demonstrated the repellent effectiveness of a piperidine compound, comparing it to DEET, a widely used insect repellent. The piperidine derivative showed superior protection over extended periods, highlighting its potential as a potent insect repellent formulation (Debboun, Strickman, Solberg, et al., 2000).
Mechanism of Action
Target of Action
Similar compounds, such as 1-benzyl-4-piperidinylmethylamine, have been shown to interact withAcetylcholinesterase . Acetylcholinesterase is an enzyme that plays a crucial role in nerve function by breaking down the neurotransmitter acetylcholine.
Pharmacokinetics
A structurally similar compound, 2-((1-benzylpiperidin-4-yl)methyl)-5,6-dimethoxy-2,3-dihydro-1h-inden-1-one hydrochloride, has been described as having a high gastrointestinal absorption and being a bbb (blood-brain barrier) permeant . These properties suggest that the compound could have good bioavailability and reach its target sites effectively.
Biochemical Analysis
Biochemical Properties
It is known that similar compounds interact with various enzymes and proteins .
Molecular Mechanism
The molecular mechanism of action of 3-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-3,4-dihydropyrimidin-4-one is not well-defined. It is speculated that it may interact with biomolecules, inhibit or activate enzymes, and alter gene expression .
Transport and Distribution
Future studies should investigate any transporters or binding proteins it interacts with, and its effects on localization or accumulation .
properties
IUPAC Name |
3-[(1-benzylpiperidin-4-yl)methyl]-6-cyclopropylpyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O/c24-20-12-19(18-6-7-18)21-15-23(20)14-17-8-10-22(11-9-17)13-16-4-2-1-3-5-16/h1-5,12,15,17-18H,6-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFIYJDAFRLXOIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=O)N(C=N2)CC3CCN(CC3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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